Cas no 179686-38-5 (Tert-butyl 3-oxo-1,4-diazepane-1-carboxylate)

• Product Name: Tert-butyl 3-oxo-1,4-diazepane-1-carboxylate
• CAS No: 179686-38-5
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• MDL: MFCD11975719
• CID: 838069
• PubChem ID: 21962087
• Update Time: 2025-07-19

Tert-butyl 3-oxo-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-Oxo-1,4-diazepane
• 1-Boc-3-oxohomopiperazine
• 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-3-oxo-, 1,1-dimethylethyl ester
• 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-3-oxo-, 1,1-dimethylethyl ester
• 3-Oxo-[1,4]diazepane-1-carboxylic acid tert-butyl ester
• tert-butyl 3-oxo-1,4-diazepane-1-carboxylate
• WT1120
• tert-Butyl Hexahydro-3-oxo-1H-1,4-diazepine-1-carboxylate
• 1-Boc-3-oxo-[1,4]diazepane
• ITRUBUQWGNAYGG-UHFFFAOYSA-N
• 9424AA
• NE15363
• TRA0064989
• SY030976
• AM803388
• ST24037813
• B
• SCHEMBL326544
• SB34393
• DB-065286
• DTXSID10620859
• Q-103191
• MFCD11975719
• Z1065687860
• SCHEMBL20647837
• CS-W003817
• 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-3-oxo-, 1,1-dimethylethyl ester
• 179686-38-5
• BS-14042
• AKOS012264846
• EN300-66909
• AC-29486
• F8881-7844
• Tert-butyl 3-oxo-1,4-diazepane-1-carboxylate

• MDL： MFCD11975719
• Inchi： 1S/C10H18N2O3/c1-10(2,3)15-9(14)12-6-4-5-11-8(13)7-12/h4-7H2,1-3H3,(H,11,13)
• InChI Key： ITRUBUQWGNAYGG-UHFFFAOYSA-N
• SMILES： O(C(N1CC(NCCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.13200
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.6

Experimental Properties

• Density: 1.098
• Boiling Point: 373.1°C at 760 mmHg
• PSA: 62.13000
• LogP: 0.95720

Tert-butyl 3-oxo-1,4-diazepane-1-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl 3-oxo-1,4-diazepane-1-carboxylate

Tert-butyl 3-oxo-1,4-diazepane-1-carboxylate (CAS No. 179686-38-5): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Tert-butyl 3-oxo-1,4-diazepane-1-carboxylate (CAS No. 179686-38-5) is a versatile compound that has gained significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of diazepanes, which are seven-membered heterocyclic compounds containing two nitrogen atoms. The presence of a tert-butyl ester group and a ketone functionality makes it an interesting molecule for various synthetic transformations and biological studies.

The molecular formula of tert-butyl 3-oxo-1,4-diazepane-1-carboxylate is C₁₀H₁₇N₂O₃, and its molecular weight is approximately 207.25 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available precursors. One common synthetic route involves the condensation of tert-butyl carbamate with an appropriate diamine, followed by cyclization and oxidation steps to form the desired diazepane ring with the ketone functionality.

In recent years, tert-butyl 3-oxo-1,4-diazepane-1-carboxylate has been extensively studied for its potential as a prodrug precursor in drug development. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The tert-butyl ester group in this compound can be cleaved by esterases in vivo, releasing the active diazepane derivative with therapeutic properties. This approach has been particularly useful in improving the pharmacokinetic properties of drugs, such as enhancing solubility, stability, and bioavailability.

One notable application of tert-butyl 3-oxo-1,4-diazepane-1-carboxylate is in the development of neuroprotective agents. Research has shown that certain diazepane derivatives exhibit potent neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. For example, a study published in the Journal of Medicinal Chemistry demonstrated that a derivative of tert-butyl 3-oxo-1,4-diazepane-1-carboxylate effectively protected neurons from ischemic damage in vitro and in vivo models.

Beyond its use as a prodrug precursor and neuroprotective agent, tert-butyl 3-oxo-1,4-diazepane-1-carboxylate has also been explored for its potential as an antimicrobial agent. A recent study published in the European Journal of Medicinal Chemistry reported that certain diazepane derivatives exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The unique structure of this compound allows for the introduction of various functional groups that can enhance its antimicrobial properties.

In addition to its therapeutic applications, tert-butyl 3-oxo-1,4-diazepane-1-carboxylate has been used as a building block in the synthesis of more complex molecules. Its versatile reactivity makes it an attractive starting material for organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals. For instance, researchers at a leading pharmaceutical company have utilized this compound to synthesize novel inhibitors of key enzymes involved in various diseases.

The safety profile of tert-butyl 3-oxo-1,4-diazepane-1-carboxylate has also been extensively evaluated. Preclinical studies have shown that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any chemical compound used in drug development, careful safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, tert-butyl 3-oxo-1,4-diazepane-1-carboxylate (CAS No. 179686-38-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features make it an attractive candidate for prodrug design, neuroprotection, antimicrobial therapy, and organic synthesis. Ongoing research continues to uncover new possibilities for this versatile molecule, highlighting its importance in advancing drug discovery and development.